2-Chloro-6-nitrobenzaldehyde

• IUPAC Name: 2-chloro-6-nitrobenzaldehyde
• InChI: InChI=1S/C7H4ClNO3/c8-6-2-1-3-7(9(11)12)5(6)4-10/h1-4H
• InChI Key: RZDOUWDCYULHJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C=O)[N+](=O)[O-]
• Molecular Formula: C7H4ClNO3
• DSSTOX Substance ID: DTXSID70212991
• Molecular Weight: 185.56 g/mol
• CAS No.: 6361-22-4

Description

2-Chloro-6-nitrobenzaldehyde is an organic compound that serves as an intermediate for the synthesis of benzamidazoles.

Synthesis Analysis

The synthesis of this compound can be achieved from 2-Chloro-6-nitrotoluene and N,N-Dimethylformamide dimethyl acetal. Another method involves a chlorination reaction on 2,6-dichlorotoluene and chlorine under a reaction condition of 50-250 DEG C in the catalytic effect of phosphorus pentachloride and light.

Molecular Structure Analysis

The molecular formula of this compound is C7H4ClNO3. It has an average mass of 185.565 Da and a monoisotopic mass of 184.987976 Da.

Chemical Reactions Analysis

This compound is useful as an organic intermediate for the synthesis of benzamidazoles.

Physical and Chemical Properties Analysis

This compound has a melting point of 69-71 °C. It has a density of 1.5±0.1 g/cm3 and a boiling point of 298.8±25.0 °C at 760 mmHg.

Scientific Research Applications

Photochemistry and Actinometry

• 2-Nitrobenzaldehyde as an Actinometer : 2-Nitrobenzaldehyde, closely related to 2-Chloro-6-nitrobenzaldehyde, has been identified as a convenient, photochemically sensitive, and thermally robust actinometer, suitable for both solution and ice experiments. It shows consistent photochemical properties in different environments, including water ice and liquid water, with minimal dependence on temperature or wavelength (Galbavy, Ram, & Anastasio, 2010).

Chemical Transformations and Syntheses

• Conversion into m-Hydroxybenzaldehydes : Research demonstrates that nitro-2-chlorotropones can be converted into m-hydroxybenzaldehydes, retaining all substituents from the original tropone. This includes the transformation of 2-chloro-7-nitrotropone into 4-chloro-3-hydroxy-2-nitrobenzaldehyde (Forbes, Gregory, & Warrell, 1968).

Spectroscopic Studies and Calculations

• Spectral Analysis : The FT-IR and FT-Raman spectra of similar compounds like 4-chloro-3-nitrobenzaldehyde have been extensively studied, offering insights into the molecular structure and chemical activity of these compounds. Such analysis is critical for understanding the chemical properties and reactivity of related substances like this compound (Karunakaran & Balachandran, 2012).

Green Chemistry Applications

• Green Synthesis of p-Nitrobenzaldehyde : This compound has been used in the green synthesis of p-nitrobenzaldehyde, employing metalloporphyrin biomimetic catalysts and clean oxygen/air as oxidants. Such methodologies highlight the role of this compound in environmentally friendly chemical processes (Yuanbin, 2004).

Photocatalytic and Kinetic Studies

• Photocatalysis and Kinetics : The photocatalytic properties and kinetics of compounds like 2-nitrobenzaldehyde, akin to this compound, have been studied in various contexts. This includes understanding the behavior in nitrating systems and reactions with OH radicals, relevant to atmospheric chemistry (Somma et al., 2014).

Medical and Biological Applications

• Inhibitory Effects in Biological Systems : Certain derivatives like 2-hydroxy-5-nitrobenzaldehyde have shown competitive inhibition in biological systems, such as glucose 6-phosphatase systems in rat hepatic microsomes. These findings highlight potential biomedical applications of similar compounds (Arion et al., 1997).

Safety and Hazards

This chemical is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has acute oral toxicity and can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ.

Mechanism of Action

Target of Action

It is known that 2-chloro-6-nitrobenzaldehyde is used as an organic intermediate for the synthesis of benzamidazoles .

Mode of Action

Based on its chemical structure, it can be inferred that it may undergo nucleophilic substitution reactions . The chlorine atom in the this compound molecule is a good leaving group, making it susceptible to attack by nucleophiles .

Biochemical Pathways

As an intermediate in the synthesis of benzamidazoles, it contributes to the formation of these compounds, which are known to have various biological activities .

Biochemical Analysis

Biochemical Properties

2-Chloro-6-nitrobenzaldehyde plays a significant role in biochemical reactions, particularly in the synthesis of benzamidazoles. It interacts with various enzymes and proteins during these reactions. For instance, it is known to undergo nucleophilic substitution reactions, where it interacts with nucleophiles to form new chemical bonds . The nature of these interactions often involves the formation of resonance-stabilized intermediates, which are crucial for the stability and reactivity of the compound in biochemical processes .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are profound. It influences cell function by affecting cell signaling pathways, gene expression, and cellular metabolism. For example, the compound can induce oxidative stress in cells, leading to changes in gene expression and metabolic flux . Additionally, it has been observed to affect the activity of certain enzymes involved in cellular metabolism, thereby altering the overall metabolic state of the cell .

Molecular Mechanism

At the molecular level, this compound exerts its effects through several mechanisms. One of the primary mechanisms involves the inhibition of specific enzymes by binding to their active sites. This binding can lead to the formation of enzyme-inhibitor complexes, which prevent the enzymes from catalyzing their respective biochemical reactions . Additionally, the compound can induce changes in gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound is relatively stable under standard laboratory conditions, but it can degrade when exposed to light and air . Long-term studies have shown that prolonged exposure to the compound can lead to cumulative effects on cellular function, including persistent changes in gene expression and metabolic activity . These temporal effects are crucial for understanding the long-term impact of the compound in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal effects on cellular function, while higher doses can lead to significant toxic effects . Threshold effects have been observed, where a certain dosage level must be reached before any noticeable impact on cellular function is detected . At high doses, the compound can induce severe oxidative stress and cellular damage, leading to adverse effects on the overall health of the animal .

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with various enzymes and cofactors, influencing metabolic flux and metabolite levels . For instance, the compound can be metabolized by enzymes such as cytochrome P450, leading to the formation of reactive intermediates that can further participate in biochemical reactions . These metabolic pathways are essential for understanding the compound’s role in cellular metabolism and its potential impact on overall metabolic homeostasis .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes, where it accumulates in certain cellular compartments . This localization is crucial for its biochemical activity, as it allows the compound to interact with specific enzymes and proteins within the cell .

Subcellular Localization

This compound is localized in various subcellular compartments, including the cytoplasm and mitochondria . Its activity and function are influenced by its subcellular localization, as it can interact with different biomolecules depending on its location . Targeting signals and post-translational modifications play a role in directing the compound to specific organelles, where it can exert its biochemical effects .